Methyl 3-[(4-chlorobenzyl)oxy]-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(4-chlorophenyl)methoxy]thiophene-2-carboxylate
• InChI: InChI=1S/C13H11ClO3S/c1-16-13(15)12-11(6-7-18-12)17-8-9-2-4-10(14)5-3-9/h2-7H,8H2,1H3
• InChI Key: DUVIRIQWBNKRPB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)OCC2=CC=C(C=C2)Cl
• Molecular Formula: C13H11ClO3S
• Molecular Weight: 282.74 g/mol
• CAS No.: 339009-41-5

Description

Methyl 3-[(4-chlorobenzyl)oxy]-2-thiophenecarboxylate is a useful research compound. Its molecular formula is C13H11ClO3S and its molecular weight is 282.74. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Methyl 3-[(4-chlorobenzyl)oxy]-2-thiophenecarboxylate and related compounds have been extensively studied for their synthesis and chemical properties. For example, Corral and Lissavetzky (1984) demonstrated a new route to mono- and di-alkyl ethers of thiotetronic and α-halogenothiotetronic acids using related methyl thiophene derivatives (Corral & Lissavetzky, 1984). Similarly, Satonaka (1983) conducted 1H NMR and IR studies in methyl substituted thiophenecarboxylates to understand their chemical properties (Satonaka, 1983).

Applications in Polymer Synthesis

The compound has also found applications in the synthesis of novel polythiophenes. Tapia et al. (2010) synthesized new copolymers of thiophenes containing azobenzene moieties in the side chain, which have potential applications in material science (Tapia et al., 2010).

Industrial Applications

In industrial applications, Wang Tian-gui (2006) discussed the recovery of acetic acid from the production process of methyl 3-chlorosulfonyl-thiophene-2-carboxylate, an intermediate for pharmaceuticals and herbicides (Wang Tian-gui, 2006).

Environmental and Health Studies

Lepailleur et al. (2014) assessed the genotoxic and carcinogenic potentials of methyl 3-amino-4-methylthiophene-2-carboxylate, a derivative of this compound, using in vitro and in silico methodologies. This study highlights the importance of understanding the health and environmental impacts of such compounds (Lepailleur et al., 2014).